4-Methyl-6-(trifluoromethyl)-2H-pyran-2-one

• Molecular Formula: C7H5F3O2
• Molecular Weight: 178.11 g/mol
• IUPAC Name: 4-methyl-6-(trifluoromethyl)pyran-2-one
• InChI: InChI=1S/C7H5F3O2/c1-4-2-5(7(8,9)10)12-6(11)3-4/h2-3H,1H3
• InChI Key: AIOTYHOGSRRFOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC(=C1)C(F)(F)F

Description

4-Methyl-6-(trifluoromethyl)-2H-pyran-2-one is a useful research compound. Its molecular formula is C7H5F3O2 and its molecular weight is 178.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of trifluoroacetic anhydride (10.63 g, 50.61 mmol) and 3,3-dimethylacryloyl chloride (5.0 g, 42 mmol) in chloroform (85 mL) at 0° C. was added triethylamine (12.91 mL, 92.60 mmol). The resulting reaction mixture was stirred at same temperature for 1 h, then allowed to warm to room temperature overnight. The reaction solution was washed with water (2×), saturated sodium bicarbonate, water, and brine, and then dried over Na2SO4, filtered and concentrated. The crude residue was used in next step.